Cas no 137-04-2 (2-Chloroaniline hydrochloride)

• Product Name: 2-Chloroaniline hydrochloride
• CAS No: 137-04-2
• MF: C₆H₇Cl₂N
• MW: 164.032479524612
• MDL: MFCD00053282
• CID: 82023
• PubChem ID: 67298
• Update Time: 2025-08-04

2-Chloroaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloroaniline hydrochloride
• 2-chloroanilinium chloride
• o-Chloroaniline hydrochloride
• 2-ChloroanilineHCl
• Fast Yellow Base GC
• 2-chlorohydrochloride
• C.I.Azoic Diazo Component 44
• 2-chloro-benzenaminhydrochloride
• LAN 2-Chloroaniline Hydrochloride
• Benzenamine, 2-chloro-, hydrochloride
• 2-chloroaniliniumchloride
• Benzenamine, 2-chloro-, hydrochloride (1:1)
• 2-chlorophenylamine, chloride
• 2-chloranylaniline hydrochloride
• DRGIDRZFKRLQTE-UHFFFAOYSA-N
• 4018AD
• SBB087744
• A807175
• CS-0156652
• BS-42242
• 2-CHLOROANILINE HCl
• FT-0611904
• SCHEMBL1819559
• 2-chloroaniline;hydrochloride
• F1905-7103
• DTXSID5059668
• EN300-1265447
• D89201
• MFCD00053282
• EINECS 205-274-7
• 137-04-2
• AKOS015910275
• 2-CHLOROANILINEHYDROCHLORIDE
• DB-063183
• DTXCID1034391

• MDL： MFCD00053282
• Inchi： 1S/C6H6ClN.ClH/c7-5-3-1-2-4-6(5)8;/h1-4H,8H2;1H
• InChI Key： DRGIDRZFKRLQTE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N.Cl
• BRN： 3624280

Computed Properties

• Exact Mass: 162.99600
• Monoisotopic Mass: 162.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: White to gray flake crystals
• Density: 1.5050
• Melting Point: 220°C (subl.)
• Boiling Point: 270.51°C (rough estimate)
• Flash Point: 97.8°C
• Refractive Index: 1.6000 (estimate)
• Water Partition Coefficient: It is soluble in water.
• PSA: 26.02000
• LogP: 3.30540
• Color index: 37000

2-Chloroaniline hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H300+H310+H330-H410
• Warning Statement： P260-P262-P264-P270-P271-P273-P280-P284-P301+P310+P330-P302+P352+P310+P361+P364-P304+P340+P310-P391-P403+P233-P405-P501
• Hazardous Material transportation number：2811
• Hazard Category Code： 23/24/25-33-50/53
• Safety Instruction： S28-S36/37-S45-S60-S61
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R23/24/25; R33; R50/53
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 2-Chloroaniline hydrochloride

Professional Introduction to 2-Chloroaniline Hydrochloride (CAS No. 137-04-2)

2-Chloroaniline hydrochloride, with the chemical formula C₆H₈Cl₂N·HCl, is a well-documented intermediate in organic synthesis and pharmaceutical chemistry. This compound, identified by its CAS number 137-04-2, has garnered significant attention due to its versatile applications in the development of agrochemicals, dyes, and pharmaceuticals. Its unique structural properties, characterized by the presence of both a chloro and an amino group on a benzene ring, make it a valuable precursor in synthetic chemistry.

The synthesis of 2-chloroaniline hydrochloride typically involves the chlorination of aniline derivatives or through nucleophilic aromatic substitution reactions. The hydrochloride salt form enhances its solubility in polar solvents, making it more accessible for various chemical transformations. In industrial settings, this compound is often utilized as a building block for more complex molecules, particularly in the pharmaceutical sector.

Recent advancements in medicinal chemistry have highlighted the role of 2-chloroaniline hydrochloride in the development of novel therapeutic agents. Its structural motif is frequently incorporated into drug candidates targeting neurological disorders, infectious diseases, and cancer. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors that modulate enzyme activity relevant to metabolic pathways.

One notable area of research involves the use of 2-chloroaniline hydrochloride in the design of antimicrobial agents. The chlorine substituent imparts reactivity that allows for further functionalization, enabling chemists to create derivatives with enhanced antibacterial and antifungal properties. Researchers have reported promising results in modifying the compound to develop new classes of antibiotics that exhibit improved efficacy against resistant strains.

The pharmaceutical industry has also explored the potential of 2-chloroaniline hydrochloride as a precursor for antitumor agents. By leveraging its aromatic core and reactive sites, scientists have synthesized compounds that interfere with critical cellular processes in cancer cells. These efforts have led to the identification of molecules with significant cytotoxic effects, paving the way for new treatment strategies.

In addition to its pharmaceutical applications, 2-chloroaniline hydrochloride plays a crucial role in agrochemical research. Its derivatives are used in the formulation of herbicides and pesticides, where their structural features contribute to selective toxicity against target organisms. This has been particularly important in developing environmentally sustainable solutions for crop protection.

The chemical reactivity of 2-chloroaniline hydrochloride allows for diverse functionalization strategies, making it a cornerstone in synthetic organic chemistry. Whether through nucleophilic substitutions, metal-catalyzed cross-coupling reactions, or palladium-mediated transformations, this compound serves as a versatile platform for constructing complex molecular architectures. Its adaptability has fueled innovation across multiple scientific disciplines.

From a regulatory perspective, handling 2-chloroaniline hydrochloride requires adherence to standard laboratory protocols to ensure safety and efficacy. While not classified as a hazardous material under typical conditions, proper storage and handling practices are essential to maintain its stability and prevent degradation. Researchers and industrial chemists must be well-versed in these protocols to maximize its utility while minimizing risks.

The future prospects of 2-chloroaniline hydrochloride are promising, with ongoing research expanding its applications beyond traditional domains. As computational chemistry and machine learning tools continue to evolve, new synthetic pathways and applications may emerge from analyzing its structural properties. This underscores the enduring relevance of this compound in advancing chemical science and related fields.

In conclusion,2-chloroaniline hydrochloride (CAS No. 137-04-2) remains a pivotal compound in modern chemistry due to its broad utility and adaptability. Its role in pharmaceutical development, agrochemical innovation, and synthetic chemistry underscores its importance as a scientific resource. As research progresses，this compound will likely continue to contribute significantly to advancements across multiple industries.